[4-(7-ethoxy-2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acetonitrile

• Molecular Formula: C16H12N2O3S
• Molecular Weight: 312.3 g/mol
• IUPAC Name: 2-[4-(7-ethoxy-2-oxochromen-3-yl)-1,3-thiazol-2-yl]acetonitrile
• InChI: InChI=1S/C16H12N2O3S/c1-2-20-11-4-3-10-7-12(16(19)21-14(10)8-11)13-9-22-15(18-13)5-6-17/h3-4,7-9H,2,5H2,1H3
• InChI Key: LQNQGGJJGMJLHT-UHFFFAOYSA-N
• SMILES: CCOC1=CC2=C(C=C1)C=C(C(=O)O2)C3=CSC(=N3)CC#N

Description

[4-(7-ethoxy-2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acetonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied extensively to understand its mechanism of action, biochemical, and physiological effects.

Mechanism of Action

The mechanism of action of [4-(7-ethoxy-2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acetonitrile is not fully understood. However, it is believed to exhibit its antimicrobial activity by inhibiting the synthesis of bacterial cell walls and disrupting the integrity of the cell membrane. It is also believed to exhibit its anticancer activity by inducing apoptosis in cancer cells.
Biochemical and physiological effects:
[4-(7-ethoxy-2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acetonitrile has been found to exhibit significant biochemical and physiological effects. It has been found to inhibit the growth of various bacteria and fungi, including Staphylococcus aureus, Escherichia coli, and Candida albicans. It has also been found to exhibit anticancer activity against various cancer cells, including breast cancer and colon cancer cells. In addition, this compound has been found to exhibit fluorescence properties, making it a potential probe for the detection of metal ions.

Advantages and Limitations for Lab Experiments

One of the advantages of using [4-(7-ethoxy-2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acetonitrile in lab experiments is its significant antimicrobial and anticancer activity. This makes it a potential candidate for the development of new drugs. However, one of the limitations of using this compound is its potential toxicity, which needs to be further studied.

Future Directions

There are several future directions for the study of [4-(7-ethoxy-2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acetonitrile. One of the future directions is to study its potential use as a fluorescence probe for the detection of metal ions. Another future direction is to study its potential use as a drug for the treatment of various diseases, including cancer and microbial infections. Further studies are also needed to understand its mechanism of action and potential toxicity.

Synthesis Methods

[4-(7-ethoxy-2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acetonitrile can be synthesized using different methods. One of the common methods involves the reaction of 7-ethoxy-4-hydroxy-2H-chromen-2-one with thiosemicarbazide in the presence of acetic acid. The resulting product is then reacted with acetic anhydride and potassium carbonate to obtain the final product. Another method involves the reaction of 7-ethoxy-4-hydroxy-2H-chromen-2-one with thiosemicarbazide in the presence of sodium acetate and acetic acid. The resulting product is then reacted with acetic anhydride and potassium carbonate to obtain the final product.

Scientific Research Applications

[4-(7-ethoxy-2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acetonitrile has been studied extensively for its potential applications in various fields. It has been found to exhibit significant antimicrobial activity against various bacteria and fungi. It has also been studied for its potential anticancer activity and has been found to inhibit the growth of cancer cells. In addition, this compound has been studied for its potential use as a fluorescence probe for the detection of metal ions.